Cas no 60987-22-6 (5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione)

• Product Name: 5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione
• CAS No: 60987-22-6
• CID: 4655816
• Update Time: 2025-06-18

5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione
• 5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione

Additional information on 5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione

Introduction to 5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione (CAS No: 60987-22-6)

5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole class, which is well-known for its wide range of applications in medicinal chemistry. The presence of multiple functional groups, including methoxy and carbonyl moieties, makes it a versatile scaffold for further derivatization and exploration of its pharmacological effects.

The chemical structure of 5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione (CAS No: 60987-22-6) consists of a benzothiazole core with dimethoxy substituents at the 5 and 6 positions. The dihydro functionality at the 2 and 3 positions introduces additional complexity to the molecule, which can influence its reactivity and interactions with biological targets. This structural motif is particularly interesting because it combines the aromatic stability of benzothiazole with the flexibility provided by the hydrocarbon side chain.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzothiazole derivatives. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The 5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione structure has been investigated for its ability to modulate specific biological pathways. For instance, studies have suggested that this compound may interact with enzymes and receptors involved in cell signaling and proliferation.

One of the key aspects that make 5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione (CAS No: 60987-22-6) an attractive candidate for drug development is its potential to act as a scaffold for further chemical modifications. Researchers have explored various synthetic strategies to introduce additional functional groups or alter the existing ones. These modifications can enhance the bioactivity of the compound while minimizing toxicity. For example, replacing one of the methoxy groups with a halogen or an amino group can lead to novel derivatives with improved pharmacokinetic properties.

The synthesis of 5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific substituents into the molecule. These synthetic approaches highlight the compound's potential as a building block for more complex pharmaceutical agents.

Recent studies have begun to unravel the mechanistic basis of action for 5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione (CAS No: 60987-22-6). In vitro experiments have demonstrated that this compound can inhibit certain enzymes associated with inflammatory responses. The methoxy groups are thought to play a crucial role in modulating these interactions by influencing electronic distribution within the molecule. Additionally， preliminary in vivo studies suggest that it may exhibit protective effects against oxidative stress-related diseases.

The pharmacokinetic profile of 5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione is another area of active investigation. Understanding how this compound is metabolized and eliminated from the body is essential for optimizing its therapeutic use. Preliminary data indicate that it undergoes biotransformation via phase II metabolism pathways， suggesting that it may be well-tolerated when administered orally or intravenously. Further studies are needed to confirm these findings and identify any potential drug-drug interactions.

The versatility of 5,6-dimethoxy-2,3-dihydro-1,2-benzothiazole-1,1,3-trione ем>(CAS No: 60987-22-)) makes it a valuable tool for medicinal chemists seeking to develop new treatments for various diseases. Its unique structural features provide multiple opportunities for chemical modification， enabling researchers to fine-tune its biological activity. As our understanding of its pharmacological properties continues to grow， this compound is likely to play an increasingly important role in drug discovery and development programs worldwide.